2-Chloro-2'-nitrobenzophenone

• CAS No.: 2894-44-2
• Molecular Formula: C13H8ClNO3
• Molecular Weight: 261.66 g/mol
• IUPAC Name: (2-chlorophenyl)-(2-nitrophenyl)methanone
• InChI: InChI=1S/C13H8ClNO3/c14-11-7-3-1-5-9(11)13(16)10-6-2-4-8-12(10)15(17)18/h1-8H
• InChI Key: BPLKGFZXACWQLO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)C2=CC=CC=C2Cl)[N+](=O)[O-]

Description

2-Chloro-2'-nitrobenzophenone is a useful research compound. Its molecular formula is C13H8ClNO3 and its molecular weight is 261.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred solution of 75 g. of 2-amino-2'- nitrobenzophenone in 700 ml. of hot concentrated hydrochloric acid is cooled to 0° and a solution of 21.5 g. of sodium nitrite in 50 ml. of water is added in the course of 3 hours. The temperature of the suspension is kept at 2-7° during the addition. The resulting clear solution is poured into a stirred solution of 37 g. of cuprous chloride in 350 ml. of hydrochloric acid 1:1. The solid which has formed after a few minutes is filtered off, washed with water and recrystallized from ethanol. Crystals of 2-chloro-2'-nitrobenzophenone melting at 76-79° are obtained.